Cas no 2243509-48-8 (4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride)
4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride
- 4-amino-1-benzylpiperidine-4-carboxamide hydrochloride
- Z3327941415
-
- Inchi: 1S/C13H19N3O.ClH/c14-12(17)13(15)6-8-16(9-7-13)10-11-4-2-1-3-5-11;/h1-5H,6-10,15H2,(H2,14,17);1H
- InChI Key: XTTNVZRQTKHHKS-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1(CCN(CC2C=CC=CC=2)CC1)N)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 266
- Topological Polar Surface Area: 72.4
4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6482599-0.05g |
4-amino-1-benzylpiperidine-4-carboxamide hydrochloride |
2243509-48-8 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-6482599-0.1g |
4-amino-1-benzylpiperidine-4-carboxamide hydrochloride |
2243509-48-8 | 95.0% | 0.1g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-6482599-0.25g |
4-amino-1-benzylpiperidine-4-carboxamide hydrochloride |
2243509-48-8 | 95.0% | 0.25g |
$26.0 | 2025-02-20 | |
| Enamine | EN300-6482599-0.5g |
4-amino-1-benzylpiperidine-4-carboxamide hydrochloride |
2243509-48-8 | 95.0% | 0.5g |
$41.0 | 2025-02-20 | |
| Enamine | EN300-6482599-1.0g |
4-amino-1-benzylpiperidine-4-carboxamide hydrochloride |
2243509-48-8 | 95.0% | 1.0g |
$52.0 | 2025-02-20 | |
| Enamine | EN300-6482599-2.5g |
4-amino-1-benzylpiperidine-4-carboxamide hydrochloride |
2243509-48-8 | 95.0% | 2.5g |
$100.0 | 2025-02-20 | |
| Enamine | EN300-6482599-5.0g |
4-amino-1-benzylpiperidine-4-carboxamide hydrochloride |
2243509-48-8 | 95.0% | 5.0g |
$180.0 | 2025-02-20 | |
| Enamine | EN300-6482599-10.0g |
4-amino-1-benzylpiperidine-4-carboxamide hydrochloride |
2243509-48-8 | 95.0% | 10.0g |
$338.0 | 2025-02-20 | |
| 1PlusChem | 1P028PQW-100mg |
4-amino-1-benzylpiperidine-4-carboxamidehydrochloride |
2243509-48-8 | 95% | 100mg |
$83.00 | 2024-05-25 | |
| 1PlusChem | 1P028PQW-250mg |
4-amino-1-benzylpiperidine-4-carboxamidehydrochloride |
2243509-48-8 | 95% | 250mg |
$92.00 | 2024-05-25 |
4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride
Introduction to 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride (CAS No. 2243509-48-8) and Its Emerging Applications in Chemical Biology
The compound 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride (CAS No. 2243509-48-8) represents a significant advancement in the field of chemical biology, particularly in the development of novel pharmacological agents. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential therapeutic applications and its role as a key intermediate in synthetic chemistry. The piperidine core, a privileged scaffold in medicinal chemistry, combined with the amine and carboxamide functional groups, contributes to its versatility and reactivity, making it a valuable building block for drug discovery efforts.
Recent studies have highlighted the compound's utility in the synthesis of bioactive molecules targeting various biological pathways. The benzyl substituent at the 1-position of the piperidine ring enhances lipophilicity, facilitating membrane permeability, which is a critical factor for drug bioavailability. Additionally, the hydrochloride salt form improves solubility and stability, making it more amenable for formulation into pharmaceutical products. These properties have positioned 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride as a promising candidate for further exploration in medicinal chemistry.
In the realm of drug discovery, the compound has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeted therapies. Piperidine derivatives are well-documented for their role in modulating enzymatic activity, particularly in kinases that play pivotal roles in cancer signaling pathways. The structural features of 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride allow for selective binding to target proteins, thereby minimizing off-target effects. This specificity is essential for developing drugs with improved efficacy and reduced side effects.
Moreover, recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies using 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride as a lead compound. These computational approaches have accelerated the identification of novel drug candidates by predicting binding affinities and interactions with biological targets. Such methodologies are increasingly integral to modern drug discovery pipelines, streamlining the process from hit identification to lead optimization.
The hydrochloride salt form of this compound also exhibits favorable pharmacokinetic properties, including enhanced solubility in aqueous solutions and improved bioavailability upon oral administration. These attributes are crucial for developing formulations that ensure consistent drug delivery and therapeutic response. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it suitable for industrial-scale production and commercialization.
Another area of interest is the application of 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride in the development of antiviral agents. The piperidine scaffold has been shown to interact with viral proteases and polymerases, inhibiting replication cycles of pathogens such as HIV and hepatitis C virus (HCV). Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a component of antiviral cocktails or monotherapies. The ability to modulate viral enzymes without significant toxicity makes this compound an attractive candidate for further investigation.
From a synthetic chemistry perspective, 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for further functionalization at multiple sites, enabling chemists to tailor properties such as solubility, metabolic stability, and target specificity. This flexibility is particularly valuable in designing molecules that exhibit optimized pharmacokinetic profiles and reduced drug-drug interactions.
The growing body of research on 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride underscores its significance in advancing therapeutic strategies across multiple disease areas. Whether used as a standalone compound or as part of a larger molecular framework, its unique structural attributes make it a cornerstone of modern medicinal chemistry. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly pivotal role in addressing unmet medical needs.
In conclusion, 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride (CAS No. 2243509-48-8) exemplifies the intersection of innovation and precision in chemical biology. Its structural design offers numerous advantages for drug development, including enhanced bioavailability, stability, and target specificity. With ongoing research exploring its potential in oncology, virology, and beyond, this compound represents a cornerstone of contemporary pharmaceutical innovation. As scientific understanding evolves and new methodologies emerge, 4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride will undoubtedly continue to shape the future of medicinal chemistry.
2243509-48-8 (4-Amino-1-benzylpiperidine-4-carboxamide;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)